3-(3-Fluoro-5-hydroxyphenyl)-5-nitrobenzoic acid

• IUPAC Name: 3-(3-fluoro-5-hydroxyphenyl)-5-nitrobenzoic acid
• InChI: InChI=1S/C13H8FNO5/c14-10-2-8(5-12(16)6-10)7-1-9(13(17)18)4-11(3-7)15(19)20/h1-6,16H,(H,17,18)
• InChI Key: IXPRRNNLUIMVBV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)O)[N+](=O)[O-])C2=CC(=CC(=C2)F)O
• Molecular Formula: C13H8FNO5
• DSSTOX Substance ID: DTXSID10689401
• Molecular Weight: 277.20 g/mol
• CAS No.: 1261927-41-6

Description

3-(3-Fluoro-5-hydroxyphenyl)-5-nitrobenzoic acid is an organic compound that features a benzoic acid core substituted with a fluoro-hydroxyphenyl group and a nitro group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Fluoro-5-hydroxyphenyl)-5-nitrobenzoic acid typically involves multi-step organic reactions. One common method includes the nitration of 3-(3-Fluoro-5-hydroxyphenyl)benzoic acid using a mixture of concentrated nitric acid and sulfuric acid. The reaction is carried out under controlled temperature conditions to ensure the selective introduction of the nitro group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-(3-Fluoro-5-hydroxyphenyl)-5-nitrobenzoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid.

Reduction: The nitro group can be reduced to an amine using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The fluoro group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Hydrogen gas with palladium on carbon or iron powder in acidic conditions.

Substitution: Sodium methoxide or other strong nucleophiles in polar aprotic solvents.

Major Products Formed

Oxidation: Formation of 3-(3-Fluoro-5-oxophenyl)-5-nitrobenzoic acid.

Reduction: Formation of 3-(3-Fluoro-5-aminophenyl)-5-nitrobenzoic acid.

Substitution: Formation of various substituted benzoic acids depending on the nucleophile used.

Scientific Research Applications

3-(3-Fluoro-5-hydroxyphenyl)-5-nitrobenzoic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique structural features.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of advanced materials and chemical sensors.

Mechanism of Action

The mechanism of action of 3-(3-Fluoro-5-hydroxyphenyl)-5-nitrobenzoic acid involves its interaction with specific molecular targets. The fluoro and nitro groups can participate in hydrogen bonding and electrostatic interactions with biological macromolecules, influencing their function. The hydroxyl group can also form hydrogen bonds, further modulating the compound’s activity.

Comparison with Similar Compounds

Similar Compounds

• 3-(3-Fluoro-5-hydroxyphenyl)benzoic acid
• 3-(3-Fluoro-5-methoxyphenyl)-5-nitrobenzoic acid
• 3-(3-Fluoro-5-aminophenyl)-5-nitrobenzoic acid

Uniqueness

3-(3-Fluoro-5-hydroxyphenyl)-5-nitrobenzoic acid is unique due to the presence of both a fluoro-hydroxyphenyl group and a nitro group on the benzoic acid core. This combination of functional groups imparts distinct chemical reactivity and potential biological activity, making it a valuable compound for various research applications.